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Compound of Interest

Compound Name: MBX2982

Cat. No.: B8071637

Audience: Researchers, scientists, and drug development professionals.
Introduction:

MBX-2982 is a selective agonist of G protein-coupled receptor 119 (GPR119), a promising
therapeutic target for type 2 diabetes.[1] GPR119 is predominantly expressed on pancreatic 3-
cells and intestinal L-cells.[1] Its activation has a dual mechanism of action: it directly stimulates
glucose-dependent insulin secretion from [3-cells and promotes the release of incretin
hormones, such as glucagon-like peptide-1 (GLP-1), from L-cells.[2] This dual action offers the
potential for improved glycemic control.[2] The Mixed-Meal Tolerance Test (MMTT) is a
standardized method used to assess [3-cell function and postprandial glucose metabolism,
making it a valuable tool for evaluating the efficacy of therapeutic agents like MBX-2982.[3][4]

These application notes provide a detailed protocol for conducting an MMTT in a clinical
research setting to evaluate the pharmacodynamic effects of MBX-2982.

Quantitative Data Summary

The following table summarizes the key quantitative outcomes from a Phase 1b clinical study of
MBX-2982 involving a Mixed-Meal Tolerance Test in male patients with impaired fasting
glucose.
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Parameter MBX-2982 Dose Result Reference

Glucose Excursion 100 mg or 300 mg 26-37% reduction [1]

100 mg or 300 mg (in
patients with higher 31-44% reduction [1]
baseline FPG)

Glucagon 300 mg 17% reduction [1]
- 17% higher compared
GLP-1 Response Not specified [5]
to placebo

Experimental Protocols
Mixed-Meal Tolerance Test (MMTT) Protocol with MBX-
2982

This protocol is designed to assess the effect of MBX-2982 on postprandial glucose, insulin, C-
peptide, glucagon, and GLP-1 levels.

1. Participant Preparation:

» Participants should maintain a diet containing at least 1509 of carbohydrates per day for
three days prior to the test.[6]

o Participants must fast for at least 8-10 hours overnight before the test. Water is permitted.[3]

[7]

e Strenuous exercise and consumption of alcohol, caffeine, and tobacco should be avoided for
24 hours before the test.

» Administration of any short-acting insulin should be withheld for at least 6 hours, and long-
acting insulin on the morning of the test, as per specific study guidelines.[8]

2. MBX-2982 Administration:

e The specified dose of MBX-2982 (e.g., 100 mg, 300 mg, or 600 mg) or placebo is
administered orally with a standardized volume of water.[1][5]
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The timing of drug administration relative to the meal challenge should be standardized (e.g.,
30-60 minutes prior to meal ingestion) to ensure consistent drug exposure at the time of the
meal.

. MMTT Procedure:

Baseline Blood Sampling: At time -30, -15, and 0 minutes before meal ingestion, collect
baseline blood samples for glucose, insulin, C-peptide, glucagon, and GLP-1 analysis.

Meal Ingestion: At time 0, the participant should consume a standardized liquid mixed meal
(e.g., Boost® or Sustacal®) within 10 minutes.[7][9] The volume is often weight-based (e.qg.,
6 mL/kg) up to a maximum volume (e.g., 360 mL).[8] A typical composition provides a
balanced macronutrient profile (e.g., 55% carbohydrates, 21% lipids, 24% protein).[8]

Post-Meal Blood Sampling: Collect blood samples at 15, 30, 60, 90, 120, and 180 minutes
after the start of meal ingestion.[7] Depending on the study's objectives, more frequent or
extended sampling may be necessary.[9]

. Sample Handling and Analysis:

Blood samples for glucose, insulin, and C-peptide should be collected in appropriate tubes
(e.g., serum separator tubes).

Blood samples for glucagon and active GLP-1 require collection in tubes containing a DPP-4
inhibitor and other protease inhibitors to prevent peptide degradation.

Samples should be processed (centrifuged to separate plasma/serum) and stored at -80°C
until analysis.

Analytes should be measured using validated immunoassays.

Visualizations
Signaling Pathway of MBX-2982
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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